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Compound of Interest

Compound Name: Urb602

Cat. No.: B1682065 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Urb602, tailored for

research, scientific, and drug development professionals. The information is intended to

supplement, not replace, your institution's standard safety procedures and a thorough review of

the complete Safety Data Sheet (SDS) for this product.

Hazard Identification and Precautionary Measures
Urb602 is a selective inhibitor of monoacylglycerol lipase (MAGL).[1] While some safety data

sheets (SDS) classify it as not a hazardous substance, others indicate potential for respiratory

sensitization and aquatic toxicity.[2] Therefore, it is prudent to treat this compound as

hazardous until more definitive information is available.[3]

Primary Hazards:

Inhalation: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

Contact: Avoid contact with eyes, skin, and clothing.[3]

Ingestion: Do not ingest.[3]

Researchers must wash hands and surfaces thoroughly after handling.[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical for the safe handling of Urb602. The following

equipment is mandatory:

PPE Category Specification Rationale

Hand Protection

Impervious gloves (e.g., nitrile,

vinyl, or latex). Dispose of

contaminated gloves after use.

[2][4][5]

Prevents direct skin contact

with the compound.[5]

Eye Protection Safety glasses or goggles.[4]
Protects eyes from splashes or

aerosolized particles.

Respiratory Protection

In case of inadequate

ventilation or when handling

the solid form, wear a NIOSH-

approved respirator.[2][5]

Mitigates the risk of inhaling

dust particles, which may

cause sensitization.[2]

Body Protection

A lab coat and full-length pants

should be worn. Ensure no

skin is exposed between pants

and closed-toe shoes.[5]

Prevents accidental skin

contact and contamination of

personal clothing.[4]

Chemical and Physical Properties
Below is a summary of the key physical and chemical properties of Urb602.
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Property Value

Formal Name
N-[1,1'-biphenyl]-3-yl-carbamic acid, cyclohexyl

ester[3]

Molecular Formula C₁₉H₂₁NO₂[3]

Formula Weight 295.4 g/mol [3]

Appearance Crystalline solid[3]

Purity ≥98%[3]

UV/Vis Maximum (λmax) 236 nm[3]

CAS Number 565460-15-3[3]

Safe Handling and Storage Protocols
Storage:

Solid Form: Store the crystalline solid at -20°C for long-term stability (≥ 4 years).[3] Some

suppliers recommend storage at +4°C.

Stock Solutions: For prepared stock solutions, store at -80°C for up to 2 years or at -20°C for

up to 1 year.[6]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[3]

Handling Workflow: The following diagram outlines the essential step-by-step process for safely

handling Urb602 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://www.medchemexpress.com/URB602.html
https://cdn.caymanchem.com/cdn/insert/10007457.pdf
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

1. Risk Assessment
Review SDS & Procedures

2. PPE Selection
Don appropriate gear

3. Workspace Prep
Ensure ventilation & clear area

4. Weighing
Handle solid in ventilated enclosure

Proceed to handling

5. Dissolution
Prepare stock solution with inert gas

6. Experimentation
Conduct research protocols

7. Decontamination
Clean workspace & equipment

Complete experiment

8. Waste Segregation
Separate liquid/solid waste

9. Disposal
Dispose via approved waste plant

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Urb602.
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Experimental Protocols: Solution Preparation
Stock Solution Preparation: Urb602 is supplied as a crystalline solid.[3] To prepare a stock

solution, dissolve the compound in an organic solvent of choice, such as DMSO, ethanol, or

dimethylformamide (DMF).[3] The solvent should be purged with an inert gas before use.[3]

Solubility Data:

Solvent Approximate Solubility

DMSO 30 mg/mL[1][3]

Dimethylformamide (DMF) 30 mg/mL[3]

Ethanol 10 mg/mL[1][3]

1:1 Solution of DMSO:PBS (pH 7.2) 0.25 mg/mL[3]

Aqueous Solution Preparation: Urb602 is sparingly soluble in aqueous buffers.[3] For

experiments requiring an aqueous solution, first dissolve the compound in DMSO and then

dilute with the aqueous buffer of choice.[3]

Emergency Procedures and Disposal
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][4]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water.[4]

Eye Contact: Rinse eyes thoroughly with plenty of water. Remove contact lenses if present

and easy to do so.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Make the victim drink water (two

glasses at most) and consult a doctor if feeling unwell.[4]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Do not let the product enter drains. Cover the spill with an inert, liquid-absorbent material (e.g.,
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Chemizorb®), collect it, and place it in a suitable container for disposal.

Disposal Plan: All waste containing Urb602, including contaminated materials and excess

solutions, must be disposed of in accordance with institutional, local, and national regulations.

The primary method of disposal is through an approved waste disposal plant.[2] Do not dispose

of it into the environment.[2] Contaminated containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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